Cas no 192637-18-6 (4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid)

• Product Name: 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid
• CAS No: 192637-18-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD07186454
• CID: 1077087
• PubChem ID: 3159711
• Update Time: 2025-06-08

4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methyl-1H-imidazol-1-yl)methyl]-Benzoic acid
• 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid
• 4-[(2-Methyl-1H-imidazol-1-yl)methyl]benzoic acid
• TIMTEC-BB SBB011335
• benzoic acid, 4-[(2-methyl-1H-imidazol-1-yl)methyl]-
• 4-((2-Methyl-1H-imidazol-1-yl)methyl)benzoic acid
• 4-[(2-methylimidazol-1-yl)methyl]benzoic acid
• BAS 10157019
• HMS1697C21
• 6494AD
• BB 0254262
• 4-(2-Methyl-1H-imidazole-1-ylmethyl)benzoic acid
• CS-0110906
• EN300-242037
• SCHEMBL22775315
• 192637-18-6
• SR-01000325125
• SR-01000325125-1
• AKOS000140171
• ASINEX-REAG BAS 10157019

• MDL： MFCD07186454
• Inchi： 1S/C12H12N2O2/c1-9-13-6-7-14(9)8-10-2-4-11(5-3-10)12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： ZZIJCEAXGOLEIE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1.5

4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid

4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid (CAS No. 192637-1-8): An Overview of Its Structure, Properties, and Applications

4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid (CAS No. 192637-1-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-(1H-imidazol-2-yl)methyl)benzoic acid, is characterized by its unique structural features, which include a benzene ring substituted with a 2-methylimidazole moiety at the para position. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The molecular formula of 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid is C₁₂H₁₂N₂O₂, and its molecular weight is approximately 216.23 g/mol. The compound can exist in various forms, including free acid, salts, and esters, each with distinct solubility and reactivity profiles. The presence of the carboxylic acid group makes it a valuable starting material for the synthesis of more complex molecules, such as amides, esters, and other derivatives.

In terms of physical properties, 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The chemical stability of 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid is generally good under standard laboratory conditions. However, it can undergo hydrolysis in strongly acidic or basic environments, leading to the formation of simpler compounds. To ensure long-term stability, it is recommended to store the compound in a dry and cool environment, away from direct sunlight and moisture.

In recent years, 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of bioactive molecules. The imidazole moiety is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug discovery.

A notable example of its application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid that exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents.

Beyond its use in drug discovery, 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid has also found applications in materials science. The unique electronic properties of the imidazole group make it an attractive candidate for the development of functional materials with applications in sensors, catalysts, and other advanced technologies. For example, researchers have explored the use of this compound as a ligand in metal complexes for catalytic reactions, where it has shown enhanced activity and selectivity compared to traditional ligands.

In addition to its synthetic utility and biological activity, 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid has been studied for its potential as a probe molecule in analytical chemistry. The presence of the carboxylic acid group allows for easy conjugation with fluorescent dyes or other reporter groups, making it useful for bioimaging and other analytical techniques. This versatility has led to its use in various research settings, from basic science laboratories to industrial applications.

The environmental impact of 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid is another important consideration. While there are currently no specific regulations governing its use or disposal, it is essential to handle the compound responsibly to minimize any potential environmental risks. Proper waste management practices should be followed to ensure that any unused material is disposed of safely and in compliance with local regulations.

In conclusion, 4-(2-Methyl-imidazol-1-ylmethyl)-benzoic acid (CAS No. 192637-1-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new uses and applications for this compound, it is likely to remain an important player in the development of innovative solutions to complex scientific challenges.